Cas no 2408968-58-9 (tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate)

• Product Name: tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• CAS No: 2408968-58-9
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 6596093
• PubChem ID: 165683867
• Update Time: 2025-06-08

tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• EN300-7192281
• 2408974-91-2
• tert-butyl N-{[(1s,3s)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• 2408968-58-9
• EN300-7029340

• Inchi： 1S/C11H20FNO3/c1-10(2,3)16-9(15)13-7-11(12)4-8(5-11)6-14/h8,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： RTQQOQIQAJXAQM-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OC(C)(C)C)CC(CO)C1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate

tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate (CAS No. 2408968-58-9): A Comprehensive Overview

tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate (CAS No. 2408968-58-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique cyclobutyl moiety and a fluorine substituent. The combination of these structural features makes it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The cyclobutyl ring in the structure of tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate imparts significant conformational rigidity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The presence of the fluorine atom further enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer.

In the context of neurological disorders, tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate has been investigated for its potential to modulate the activity of key enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These enzymes play crucial roles in the regulation of neurotransmitters, and their inhibition can have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have demonstrated that the compound effectively inhibits MAO-A and AChE with high selectivity and potency, suggesting its potential as a lead compound for further development.

Moreover, tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate has shown promising results in oncology research. The compound has been found to exhibit cytotoxic activity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. Mechanistic studies have revealed that the compound induces apoptosis through the activation of caspase pathways and the modulation of cell cycle checkpoints. Additionally, it has been observed to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways, further enhancing its anti-cancer potential.

The pharmacokinetic properties of tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate have also been extensively studied. The tert-butyl carbamate group confers enhanced metabolic stability to the molecule, allowing for prolonged plasma half-life and improved bioavailability. This is particularly advantageous for oral administration, as it can reduce the frequency of dosing and improve patient compliance. Furthermore, the compound's lipophilic nature facilitates its crossing of biological membranes, including the blood-brain barrier (BBB), which is essential for its therapeutic efficacy in neurological disorders.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate with its biological targets. Molecular docking studies have revealed that the compound forms stable complexes with key residues in the active sites of MAO-A and AChE, explaining its high binding affinity and selectivity. Similarly, molecular dynamics simulations have highlighted the role of specific hydrogen bonding interactions in stabilizing the complex between the compound and VEGF receptors.

In addition to its therapeutic potential, tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for studying protein-protein interactions and signaling pathways involved in disease processes. For instance, it has been used to investigate the role of specific kinases in cancer cell proliferation and survival. The ability to modulate these pathways with high specificity provides valuable insights into potential therapeutic targets.

The synthesis of tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate involves several well-established chemical reactions. The key steps include the formation of the cyclobutyl ring through ring-closing metathesis (RCM) followed by selective fluorination using a suitable fluorinating agent such as Selectfluor™ or DAST (diethylaminosulfur trifluoride). The tert-butyl carbamate group is then introduced through a coupling reaction with tert-butanol under appropriate conditions. These synthetic methods are scalable and can be adapted for large-scale production if required.

Despite its promising properties, tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate is still in early stages of development. Further preclinical studies are needed to fully evaluate its safety profile and optimize its formulation for clinical use. Ongoing research is focused on elucidating its mechanism of action at a molecular level and identifying potential biomarkers that can be used to predict patient response to treatment.

In conclusion, tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate (CAS No. 2408968-58-9) represents a promising lead compound with diverse therapeutic applications in neurology and oncology. Its unique structural features confer favorable pharmacological properties that make it an attractive candidate for drug development. Continued research into this compound holds significant potential for advancing our understanding of disease mechanisms and developing novel therapeutic strategies.